Cas no 1006432-94-5 (5-(3-Nitro-1H-pyrazol-1-yl)methyl-2-furoic acid)

• Product Name: 5-(3-Nitro-1H-pyrazol-1-yl)methyl-2-furoic acid
• CAS No: 1006432-94-5
• MF: C₉H₇N₃O₅
• MW: 237.168981790543
• MDL: MFCD02253878
• CID: 3056876
• PubChem ID: 19617762
• Update Time: 2025-04-21

5-(3-Nitro-1H-pyrazol-1-yl)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3-Nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• ALBB-004531
• MFCD02253878
• EN300-92812
• AKOS015921992
• 1006432-94-5
• STK348652
• 5-((3-Nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylicacid
• AKOS000304350
• 5-[(3-nitropyrazol-1-yl)methyl]furan-2-carboxylic acid
• BBL015885
• H23490
• 5-[(3-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid
• VS-05065
• 5-[(3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-(3-Nitro-1H-pyrazol-1-yl)methyl-2-furoic acid

• MDL： MFCD02253878
• Inchi： 1S/C9H7N3O5/c13-9(14)7-2-1-6(17-7)5-11-4-3-8(10-11)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key： DEIMZQAJDJJZHH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 237.03857033Da
• Monoisotopic Mass: 237.03857033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 114Ų